Cas no 137-66-6 (Ascorbyl palmitate)

       Ascorbyl palmitate(Ascorbyl palmitate)by palmitic acid With L-ascorbic acid And other natural ingredients are esterified,It is a highly effective oxygen scavenger and synergist,By the World Health Organization(WHO)The Committee on food additives rated it as nutritious\non-toxic\High efficiency\Use safe food additives,It is the only antiOxidizing agent,This product can be used in food to resist oxidation\food(grease)Color protection\Nutritional fortification and other effects.
Ascorbyl palmitate structure
Ascorbyl palmitate structure
Ascorbyl palmitate
137-66-6
C22H38O7
414.53292798996
MFCD00005377
36393
24890608

Ascorbyl palmitate Properties

Names and Identifiers

    • 6-O-palmitoyl-L-ascorbic acid
    • L-Ascorbic acid 6-palmitate
    • Vitamin C Palmitate
    • L-Ascorbyl 6-Palmitate
    • Ascorbyl palmitate
    • (S)-2-((R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl palmitate
    • 3-AMinoMethyl-3,5,5-triMethylcyclohexylaMine
    • 6-O-Palmitoyl-L-ascorbic acid,L-Ascorbyl palmitate,Ascorbic acid 6-palmitate
    • Ascorbic acid 6-palmitate
    • ascorbic palmitate
    • ascorbyl palmit
    • L-Ascorbic acid 6-hexadecanoate
    • L-Ascorbyl palmitate
    • L-Ascorbyl palmitate,Ascorbic acid 6-palmitate,E304
    • L-ascoryl palitate
    • ondascora
    • scorbic
    • scorbicpalmitate
    • NSC 402451
    • E304
    • ascorbyl
    • quicifal
    • cetylascorbate
    • Ascorbyl palMi
    • ascorbicpalmitate
    • Ascorbyl monopalmitate
    • Ascorbyl palmitate [NF]
    • QN83US2B0N
    • 6-O-Palmitoyl ascorbate
    • Ascorbyl palmitate (NF)
    • Ascorbyl palmitate (VAN)
    • DSSTox_RID_79785
    • DSSTox_CID_21611
    • DSSTox_GSID_41611
    • 6-
    • AscorbylPalmitate
    • 6-O-Palmitoyl-L-ascorbic acid, analytical reference material
    • 6-O-Palmitoyl-L-ascorbic acid
    • Cetyl ascorbate
    • HY-B0987
    • Ascorbic palmitate
    • CCG-207947
    • Ascorbyl 6-palmitate
    • Grindox 562
    • SCHEMBL15363
    • [(2S)-2-[(2R)-3,4-dihydroxy-5-oxo-2H-furan-2-yl]-2-hydroxyethyl] hexadecanoate
    • Ascorbyl Palmitate, Pharmaceutical Secondary Standard; Certified Reference Material
    • ASCORBYL PALMITATE
    • A0540
    • 6-O-Palmitoyl-L-ascorbic acid, BioXtra, >=99.0% (RT)
    • ASCORBYL PALMITATE [VANDF]
    • ASCORBYL PALMITATE [USP-RS]
    • 6-Palmitoyl-L-ascorbic acid
    • Ascorbic acid palmitate (ester)
    • EINECS 205-305-4
    • BDBM50451094
    • Ascorboyl palmitate
    • ASCORBYL PALMITATE [WHO-DD]
    • MFCD00005377
    • NCGC00255543-01
    • 5-18-05-00031 (Beilstein Handbook Reference)
    • D02412
    • L-Ascorbyl 6-palmitate
    • Ascorbyl palmitate, United States Pharmacopeia (USP) Reference Standard
    • s2532
    • SCHEMBL17817668
    • CAS-137-66-6
    • L-Ascorbic acid, 6-hexadecanoate
    • Ascorbic acid 6-palmitate, meets USP testing specifications
    • Tox21_301926
    • NSC-402451
    • HSDB 418
    • CHEMBL220190
    • ASCORBYL PALMITATE [MART.]
    • CCRIS 3930
    • E-304
    • ASCORBYL PALMITATE [EP MONOGRAPH]
    • 137-66-6
    • 6-O-Palmitoylascorbic acid
    • 6-O-Palmitoyl-L-ascorbic acid, Vetec(TM) reagent grade, 95%
    • DTXSID3041611
    • ASCORBYL PALMITATE [II]
    • CHEBI:140768
    • C22H38O7
    • SW220267-1
    • BRN 0096552
    • Ins-304
    • NS00005460
    • Q424521
    • Ascorbyl palmitate, European Pharmacopoeia (EP) Reference Standard
    • NCGC00161605-01
    • AS-12990
    • ASCORBYL PALMITATE [HSDB]
    • Ins no.304
    • Ascorbyl 6-hexadecanoate, L-
    • AKOS015895292
    • Ascorbylpalmitic acid
    • D88276
    • ASCORBYL PALMITATE [FCC]
    • DTXCID1021611
    • UNII-QN83US2B0N
    • CS-4478
    • Tox21_113637
    • L-Ascorbyl 6-pal
    • Ascorbyl palmitate; (2S)-2-[(2R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl]-2-hydroxyethyl hexadecanoate
    • +Expand
    • MFCD00005377
    • QAQJMLQRFWZOBN-UHFFFAOYSA-N
    • 1S/C22H38O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(24)28-16-17(23)21-19(25)20(26)22(27)29-21/h17,21,23,25-26H,2-16H2,1H3
    • CCCCCCCCCCCCCCCC(OCC(C1C(O)=C(O)C(=O)O1)O)=O

Computed Properties

  • 414.26200
  • 3
  • 7
  • 18
  • 414.262
  • 29
  • 515
  • 0
  • 0
  • 2
  • 0
  • 0
  • 1
  • 6.3
  • 8
  • 0
  • 113

Experimental Properties

  • 4.62480
  • 113.29000
  • 22.5 ° (C=1, EtOH)
  • 512.7°C at 760 mmHg
  • 113.0 to 117.0 deg-C
  • 178.1ºC
  • Slightly soluble in ethyl alcohol.
  • White or slightly yellow powder
  • 1g is soluble in about 4.5ml of ethanol, very slightly soluble in water and vegetable oil
  • Sensitive to light
  • [α]20/D +23±1°, c = 1% in ethanol
  • 1.1500

Ascorbyl palmitate Security Information

  • CI7671040
  • 1
  • S26-S36
  • R20/21/22
  • Xn Xn
  • NONH for all modes of transport
  • H302-H315-H319-H332-H335
  • P261-P280-P305+P351+P338
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • R20/21/22； R36/37/38
  • Warning
  • Yes

Ascorbyl palmitate Customs Data

  • China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Ascorbyl palmitate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI32846-250mg
Ascorbyl palmitate
 137-66-6 95%
250mg
 $4.00 2024-04-20
abcr
AB207296-25 g
L-Ascorbic acid 6-palmitate, 99%; .
 137-66-6 99%
25 g
 €69.00 2023-07-20
Ambeed
A142721-250mg
(S)-2-((R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl palmitate
 137-66-6 95%
250mg
 $5.0 2024-06-02
Chemenu
CM249123-500g
Ascorbyl Palmitate
 137-66-6 95%
500g
 $98 2023-03-07
ChemScence
CS-4478-100mg
Ascorbyl palmitate
 137-66-6 99.69%
100mg
 $50.0 2022-04-27
Cooke Chemical
A7724458-1ml
L-Ascorbicacid6-palmitate
 137-66-6 10mMinDMSO
1ml
 RMB 159.20 2023-09-07
DC Chemicals
DCAPI1060-100 mg
L-Ascorbyl 6-palmitate
 137-66-6 >99%
100mg
 $250.0 2022-02-28
eNovation Chemicals LLC
D760634-500g
L-Ascorbic acid, 6-hexadecanoate
 137-66-6 95%
500g
 $220 2022-10-16
Key Organics Ltd
AS-12990-1MG
6-O-Palmitoyl-L-ascorbic Acid
 137-66-6 >98%
1mg
 £36.00 2023-09-08
LKT Labs
A7309-25 g
Ascorbyl Palmitate
 137-66-6 ≥95%
25g
 $61.50 2023-07-11

Ascorbyl palmitate Suppliers

GUANG DONG WENG JIANG HUA XUE SHI JI Co., Ltd.
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(CAS:137-66-6)
LUO XUE YUN
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HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
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XU ZI XUAN
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Shanghai Jixiang Biotechnology Co.,Ltd
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ZHU JING LI
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WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
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WANG JING LI
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Shanghai Hansi Chemical Industry Co., Ltd.
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GU JING LI
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Hubei Hanwei Chemical Co., Ltd
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LI JUN
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HU BEI SHI SHUN Biotechnology Co., Ltd.
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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
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MO HANG QI
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NANJING CHEMICAL REAGENT CO.,LTD.
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(CAS:137-66-6)
WANG JING LI
13813933811
1848231502@qq.com

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